Cas no 1065074-18-1 (4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one)

• Product Name: 4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one
• CAS No: 1065074-18-1
• MF: C₉H₈ClN₃O
• MW: 209.632320404053
• MDL: MFCD11053883
• CID: 856252
• PubChem ID: 46739002
• Update Time: 2025-04-19

4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one
• 4-(3-chloro-4-methylphenyl)-1H-1,2,4-triazol-5-one
• 4-(3-Chloro-4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• DTXSID00674644
• AKOS015848946
• 1065074-18-1
• MFCD11053883
• BS-25723

• MDL： MFCD11053883
• Inchi： 1S/C9H8ClN3O/c1-6-2-3-7(4-8(6)10)13-5-11-12-9(13)14/h2-5H,1H3,(H,12,14)
• InChI Key： FFUXAHFLJASLJH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)N1C=NNC1=O

Computed Properties

• Exact Mass: 209.03600
• Monoisotopic Mass: 209.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),
• PSA: 50.68000
• LogP: 1.52240